Cas no 41039-78-5 (ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate)

• Product Name: ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate
• CAS No: 41039-78-5
• MDL: MFCD29762817
• CID: 4651045
• PubChem ID: 121224398
• Update Time: 2025-06-12

ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate

• MDL： MFCD29762817

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate

Recent Advances in the Study of Ethyl 5-(Diethoxymethyl)-1,2-Oxazole-4-Carboxylate (CAS: 41039-78-5)

Ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate (CAS: 41039-78-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate is its role in the synthesis of oxazole-based derivatives. Oxazole rings are privileged structures in medicinal chemistry, often associated with a wide range of pharmacological activities. Recent research has demonstrated that modifications to the oxazole core, including the introduction of diethoxymethyl and carboxylate groups, can significantly enhance the compound's bioavailability and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a precursor in the synthesis of potent inhibitors targeting bacterial efflux pumps, a critical mechanism in antibiotic resistance.

In addition to its synthetic applications, ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate has also been investigated for its direct biological effects. A recent in vitro study conducted by researchers at the University of Cambridge revealed that this compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, although further in vivo studies are required to validate these effects.

The compound's unique chemical properties have also made it a subject of interest in the field of chemical biology. A 2022 study published in ACS Chemical Biology explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The researchers found that the diethoxymethyl group in ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate could be selectively modified to produce a highly sensitive and stable fluorescent signal, making it a valuable tool for studying oxidative stress-related diseases.

Despite these promising developments, challenges remain in the practical application of ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate. For example, its stability under physiological conditions and potential toxicity profiles need to be thoroughly evaluated. Recent efforts by pharmaceutical companies have focused on optimizing the compound's pharmacokinetic properties through structural modifications, as highlighted in a 2023 patent application by Merck & Co.

In conclusion, ethyl 5-(diethoxymethyl)-1,2-oxazole-4-carboxylate (CAS: 41039-78-5) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its applications range from serving as a synthetic intermediate to exhibiting direct biological activities, making it a valuable asset in drug discovery. Future research should focus on addressing the current limitations and exploring its full therapeutic potential, particularly in the context of antimicrobial and anti-inflammatory therapies.